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Compound of Interest

Compound Name:
Mono(2-ethyl-5-carboxypentyl)

phthalate

Cat. No.: B134434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Mono(2-ethyl-5-carboxypentyl)
phthalate (MECPP), a significant metabolite of the widely used plasticizer di(2-ethylhexyl)

phthalate (DEHP). This document delves into its chemical properties, metabolic pathways,

toxicological profile, and analytical methodologies, serving as an essential resource for

professionals in research and development.

Core Chemical Identifiers and Properties
Mono(2-ethyl-5-carboxypentyl) phthalate is a secondary, oxidized metabolite of DEHP.[1][2]

It is formed in the human body following exposure to DEHP-containing products.[1]

CAS Number: 40809-41-4[3][4][5]

Molecular Formula: C16H20O6[3]

A summary of the key physicochemical properties of MECPP is presented in the table below.
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Property Value Source

Molecular Weight 308.33 g/mol [3][6]

IUPAC Name

2-[(5-carboxy-2-

ethylpentyl)oxy]carbonylbenzoi

c acid

[6]

Synonyms
MECPP, Mono(5-carboxy-2-

ethylpentyl) phthalate
[7][8]

XLogP3 2.7 [3]

Hydrogen Bond Donor Count 2 [3]

Hydrogen Bond Acceptor

Count
6

Rotatable Bond Count 10

Exact Mass 308.12598835 Da [6]

Monoisotopic Mass 308.12598835 Da [6]

Topological Polar Surface Area 101 Å² [6]

Heavy Atom Count 22

Complexity 392 [6]

Metabolic Fate of Di(2-ethylhexyl) Phthalate (DEHP)
MECPP is not used in commercial products but is a biomarker of exposure to DEHP. The

metabolic pathway from DEHP to MECPP is a multi-step process that primarily occurs in the

liver.

Di(2-ethylhexyl) phthalate (DEHP) Mono(2-ethylhexyl) phthalate (MEHP)Hydrolysis Oxidative MetabolitesOxidation (e.g., ω- and ω-1 oxidation) Mono(2-ethyl-5-carboxypentyl)
phthalate (MECPP)

Further Oxidation
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Metabolic conversion of DEHP to MECPP.
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Toxicological Profile: Endocrine Disruption
A growing body of evidence indicates that MECPP, like other DEHP metabolites, is an

endocrine-disrupting chemical (EDC). Its primary mechanism of toxicity involves interaction

with nuclear receptors, particularly the androgen receptor (AR).

Studies have shown that MECPP can bind to the ligand-binding pocket of the androgen

receptor.[1][2] This interaction can disrupt normal androgen signaling, which is crucial for the

development and function of the male reproductive system.[1][2] The binding of MECPP to the

AR is thought to be a key initiating event in the adverse reproductive outcomes associated with

DEHP exposure.[1][2]

While specific NOAEL (No-Observed-Adverse-Effect Level) and LD50 (Lethal Dose, 50%)

values for MECPP are not readily available in the reviewed literature, the focus of toxicological

assessment is often on the parent compound, DEHP. For DEHP, a NOAEL of 5.8 mg/kg bw/day

and a LOAEL (Lowest-Observed-Adverse-Effect Level) of 29 mg/kg bw/day have been

reported in rats.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7762550/
https://pubmed.ncbi.nlm.nih.gov/33302356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7762550/
https://pubmed.ncbi.nlm.nih.gov/33302356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7762550/
https://pubmed.ncbi.nlm.nih.gov/33302356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9985344/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cytoplasm

Nucleus

MECPP

Androgen Receptor (AR)

Binds to
Ligand-Binding Domain

Heat Shock Proteins

Dissociation

Androgen Response
Element (ARE)

Binds as a Dimer

Gene Transcription

Regulates

Altered Biological
Response

Leads to

Click to download full resolution via product page

Conceptual diagram of MECPP's interference with androgen receptor signaling.

Experimental Protocols
Analysis of MECPP in Human Urine by HPLC-MS/MS
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The quantification of MECPP in biological matrices, such as urine, is typically performed using

High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-

MS/MS). This method offers high sensitivity and selectivity.

1. Sample Preparation:

A small volume of urine (e.g., 100-200 µL) is used for analysis.[10][11]

To deconjugate the glucuronidated metabolites, the urine sample is treated with β-

glucuronidase.[12]

Isotope-labeled internal standards are added to the sample to ensure accurate

quantification.

Solid-phase extraction (SPE) is commonly employed for sample cleanup and concentration

of the analytes.[13][14]

2. HPLC Separation:

A C18 reversed-phase column is typically used for the chromatographic separation of

MECPP from other urinary components.[10]

A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with

a small amount of acid like formic acid) and an organic component (e.g., methanol or

acetonitrile) is used.

3. MS/MS Detection:

The mass spectrometer is operated in the negative electrospray ionization (ESI) mode.[11]

Detection is performed using multiple reaction monitoring (MRM) for high selectivity and

sensitivity. Specific precursor and product ion transitions for MECPP and its internal standard

are monitored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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